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Compound of Interest

Compound Name: Sodium tartrate dihydrate

Cat. No.: B152809

Audience: Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the synthesis and characterization of sodium
tartrate dihydrate (Naz2CsH4Os-2H20), a compound of significant interest in various scientific
fields. It serves as a primary standard for Karl Fischer titration due to its stable and precise
water content.[1][2][3] This document outlines detailed experimental protocols for its
preparation and analysis, presents key quantitative data in structured tables, and visualizes
workflows for clarity.

Physicochemical Properties

Sodium tartrate dihydrate is the disodium salt of L-(+)-tartaric acid.[4] It presents as white,
transparent, colorless, and odorless crystals.[1][5]
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Property

Value

Reference

Chemical Formula

CaHaNa206-2H20

[5]

Molar Mass 230.082 g/mol [1]
Appearance White crystalline powder [1]
Density 1.82 g/cm3

Solubility in Water 290 g/L

pH (5% solution at 25°C) 7.0-8.0 [5]

Synthesis of Sodium Tartrate Dihydrate

The synthesis of sodium tartrate dihydrate is typically achieved through the neutralization of

tartaric acid with a sodium base, such as sodium bicarbonate or sodium carbonate.[1] The

resulting salt is then crystallized from the aqueous solution.

» Dissolution: Dissolve a known molar equivalent of L-(+)-tartaric acid in distilled water in a

beaker with gentle heating and stirring.

o Neutralization: Slowly add two molar equivalents of sodium bicarbonate (or one molar

equivalent of sodium carbonate) in small portions to the tartaric acid solution. Effervescence

(release of COz2) will occur. Continue addition until the fizzing ceases, indicating the

completion of the reaction.

« Filtration: If any unreacted starting material or impurities are present, filter the hot solution.

o Crystallization: Allow the clear filtrate to cool slowly to room temperature, undisturbed.

Further cooling in an ice bath can promote crystallization.

 [solation and Washing: Collect the formed crystals by vacuum filtration. Wash the crystals

with a small amount of cold ethanol to remove any soluble impurities.

e Drying: Dry the purified crystals at a temperature below 150°C to prevent the loss of water of

hydration. Store the final product in a desiccator.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b152809#synthesis-and-characterization-of-
sodium-tartrate-dihydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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